Cas no 896378-17-9 (2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one
• CAS No: 896378-17-9
• MF: C₂₂H₂₅ClN₂O₅S
• MW: 464.962303876877
• CID: 5479966
• Update Time: 2025-10-23

2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]ethanone
• 2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one

• Inchi： 1S/C22H25ClN2O5S/c1-17-2-8-20(9-3-17)31(27,28)25-14-15-30-22(25)10-12-24(13-11-22)21(26)16-29-19-6-4-18(23)5-7-19/h2-9H,10-16H2,1H3
• InChI Key： IPWIDLNRGBGRGJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2(OCCN2S(C2=CC=C(C)C=C2)(=O)=O)CC1)COC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one

Compound CAS No. 896378-17-9: 2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-ylethan-1-one

The compound with CAS No. 896378-17-9, named 2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-ylethan-1-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the oxygen atom in the 1-oxa position. The molecule also features a sulfonyl group and a phenoxy substituent, making it a valuable compound in various chemical and pharmaceutical applications.

The spiro[4.5]decan core of this compound is a key structural element that contributes to its unique properties. Spiro compounds are known for their rigid and compact structures, which often result in enhanced stability and bioavailability when used in drug design. The presence of the sulfonyl group further enhances the molecule's versatility, as sulfonyl groups are commonly used in pharmaceuticals to improve solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a scaffold for designing novel bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The chlorophenoxy group attached to the spiro core has been shown to exhibit moderate to high binding affinity towards certain protein targets, making it a promising candidate for further drug discovery efforts.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving spirocyclic intermediates and subsequent functionalization with sulfonyl and phenoxy groups. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is a favorable attribute for its potential use in agrochemicals or other environmentally sensitive applications.

Looking ahead, the 2-(4-chlorophenoxy)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-ylethan-1-one compound holds significant promise in various fields due to its unique structural features and bioactive properties. Continued research into its synthesis, characterization, and application will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.